Cas no 76818-94-5 ((2R,3S)-rel-2,3-Dibromo-1,4-butanediol)

(2R,3S)-rel-2,3-Dibromo-1,4-butanediol is a chiral diol derivative characterized by its stereospecific bromination at the 2 and 3 positions of the butanediol backbone. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of chiral building blocks for pharmaceuticals and fine chemicals. Its defined stereochemistry enables precise control over reaction outcomes in asymmetric synthesis. The presence of bromine atoms enhances reactivity for further functionalization, such as nucleophilic substitution or elimination reactions. The compound is typically employed in controlled environments due to its potential reactivity, and its purity is critical for reproducible results in synthetic applications. Proper handling and storage are recommended to maintain stability.

(2R,3S)-rel-2,3-Dibromo-1,4-butanediol structure

76818-94-5 structure

Product Name:(2R,3S)-rel-2,3-Dibromo-1,4-butanediol

CAS No:76818-94-5

MF:C₄H₈Br₂O₂

MW:247.913120269775

CID:2085013

PubChem ID:6999900

Update Time:2025-05-20

(2R,3S)-rel-2,3-Dibromo-1,4-butanediol Chemical and Physical Properties

Names and Identifiers

- (2R,3S)-rel-2,3-Dibromo-1,4-butanediol
- SCHEMBL25209591
- (2S,3R)-2,3-dibromobutane-1,4-diol
- 76818-94-5
- NS00124245
- Inchi： 1S/C4H8Br2O2/c5-3(1-7)4(6)2-8/h3-4,7-8H,1-2H2/t3-,4+
- InChI Key： OXYNQEOLHRWEPE-ZXZARUISSA-N
- SMILES： Br[C@@H](CO)[C@@H](CO)Br

Computed Properties

Exact Mass: 247.88706Da
Monoisotopic Mass: 245.88910Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 52
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 40.5Å²

(2R,3S)-rel-2,3-Dibromo-1,4-butanediol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D425150-500mg	(2R,3S)-rel-2,3-Dibromo-1,4-butanediol	76818-94-5	500mg	$196.00	2023-05-18
TRC	D425150-5g	(2R,3S)-rel-2,3-Dibromo-1,4-butanediol	76818-94-5	5g	$ 1800.00	2023-09-07
TRC	D425150-5000mg	(2R,3S)-rel-2,3-Dibromo-1,4-butanediol	76818-94-5	5g	$1533.00	2023-05-18

(2R,3S)-rel-2,3-Dibromo-1,4-butanediol Related Literature

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Additional information on (2R,3S)-rel-2,3-Dibromo-1,4-butanediol

Compound CAS No. 76818-94-5: (2R,3S)-rel-2,3-Dibromo-1,4-butanediol

The compound with CAS No. 76818-94-5, commonly referred to as (2R,3S)-rel-2,3-Dibromo-1,4-butanediol, is a significant molecule in the field of organic chemistry and has garnered attention due to its unique properties and potential applications. This compound belongs to the class of diols with bromine substituents, making it a valuable compound for various chemical reactions and syntheses.

Structure and Properties: The molecule consists of a four-carbon chain with hydroxyl groups (-OH) at positions 1 and 4, and bromine atoms at positions 2 and 3. The stereochemistry of the compound is defined as (2R,3S), which refers to the spatial arrangement of the substituents around the chiral centers at carbons 2 and 3. This stereochemistry plays a crucial role in determining the compound's reactivity and biological activity.

Synthesis and Applications: Recent studies have explored innovative methods for synthesizing (2R,3S)-rel-2,3-Dibromo-1,4-butanediol. One notable approach involves the bromination of 1,4-butanediol using selective brominating agents under controlled conditions. This method ensures high yield and purity of the product while maintaining the desired stereochemistry.

The compound has found applications in various fields, including pharmaceuticals and materials science. In pharmaceuticals, its diol structure makes it a potential candidate for drug delivery systems or as an intermediate in drug synthesis. In materials science, it can serve as a precursor for polymers or advanced materials due to its functional groups.

Biological Activity: Recent research has highlighted the biological activity of (2R,3S)-rel-2,3-Dibromo-1,4-butanediol. Studies indicate that this compound exhibits antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Additionally, its bromine substituents may contribute to antimicrobial activity, making it a potential candidate for antifungal or antibacterial agents.

Environmental Considerations: As with any chemical compound, understanding its environmental impact is crucial. Research into the degradation pathways of (2R,3S)-rel-2,3-Dibromo-1,4-butanediol has shown that it can undergo biodegradation under specific conditions. This knowledge is essential for ensuring sustainable practices in its production and use.

Future Directions: The ongoing interest in (2R,3S)-rel-2,3-Dibromo-1,4-butanediol suggests that further research will focus on optimizing its synthesis methods and exploring new applications. Collaborative efforts between chemists and biologists could unlock novel uses for this compound in fields such as biotechnology and green chemistry.

In conclusion,(2R,3S)-rel-2,3-Dibromo-1,4-butanediol is a versatile compound with promising potential across multiple disciplines. Its unique structure and properties make it a valuable addition to both academic research and industrial applications.